Cas no 362715-18-2 (N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 362715-18-2
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 4713527
• Update Time: 2025-05-22

N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-N-(methylsulfonyl)glycine
• [(5-Chloro-2-methyl-phenyl)-methanesulfonyl-amino]-acetic acid
• BAS 02177523
• CBKinase1_013540
• CBKinase1_001140
• Cambridge id 6208216
• Oprea1_531936
• Oprea1_741392
• 2-[N-(5-chloro-2-
• 2-(5-chloro-2-methyl-N-methylsulfonylanilino)acetic acid
• BBL000598
• STK825558
• SP4258
• methylphenyl)methanesulfonamido]acetic acid
• H4020
• ST50261895
• BRD
• N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine

• Inchi： 1S/C10H12ClNO4S/c1-7-3-4-8(11)5-9(7)12(6-10(13)14)17(2,15)16/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： KZFDQAGVVPBQRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N(CC(=O)O)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Topological Polar Surface Area: 83.1

N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine

N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine: A Comprehensive Overview

N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine, also known by its CAS number 362715-18-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a glycine backbone with a methylsulfonyl group and a substituted phenyl ring. The presence of the chloro and methyl substituents on the phenyl ring adds complexity to its chemical properties, making it a subject of extensive research.

The molecular structure of N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine is notable for its potential to engage in various chemical interactions, including hydrogen bonding and hydrophobic interactions. These properties make it a promising candidate for applications in drug design, where such interactions are crucial for bioavailability and efficacy.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring its physical and chemical properties in greater depth. For instance, investigations into its solubility, stability, and reactivity under different conditions have provided valuable insights into its behavior in various chemical environments.

In terms of synthesis, N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the desired purity and scale of production, as well as the availability of starting materials.

The biological activity of this compound has also been a focal point of recent research. Studies have indicated that it may exhibit potential as an inhibitor or modulator in certain biochemical pathways, though further investigation is required to confirm these findings.

In conclusion, N-(5-Chloro-2-methylphenyl)-N-(methylsulfonyl)glycine (CAS No: 362715-18-2) represents an intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure and promising properties continue to attract the attention of researchers worldwide, paving the way for further exploration into its potential uses.